Cas no 43229-67-0 (a-2-(4-Methoxyphenyl)-1-methylethyl(phenylmethyl)aminomethyl-3-nitro-4-(phenylmethoxy)benzenemethanol)

• Product Name: a-2-(4-Methoxyphenyl)-1-methylethyl(phenylmethyl)aminomethyl-3-nitro-4-(phenylmethoxy)benzenemethanol
• CAS No: 43229-67-0
• Molecular Formula: C₃₂H₃₄N₂O₅
• Molecular Weight: 526.6228
• CID: 2086298
• PubChem ID: 9914834

a-2-(4-Methoxyphenyl)-1-methylethyl(phenylmethyl)aminomethyl-3-nitro-4-(phenylmethoxy)benzenemethanol Properties

Names and Identifiers

• α-[[[2-(4-Methoxyphenyl)-1-methylethyl](phenylmethyl)amino]methyl]-3-nitro-4-(phenylmethoxy)benzenemethanol
• α-[[[2-(4-Methoxyphenyl)-1-methylethyl](phenylmethyl)amino]methyl]-3-nitro-4-(phenylmethoxy)benzenem
• (R,R)-3-nitro-α-[[[2-(4-methoxyphenyl)-1-methylethyl](phenylmethyl)amino]methyl]-4-(phenylmethoxy)-benzenemethanol
• 2-[benzyl-[1-(4-methoxyphenyl)propan-2-yl]amino]-1-(3-nitro-4-phenylmethoxyphenyl)ethanol
• alpha-[[[2-(4-Methoxyphenyl)-1-methylethyl](phenylmethyl)amino]methyl]-3-nitro-4-(phenylmethoxy)benzenem
• alpha-[[[2-(4-Methoxyphenyl)-1-methylethyl](phenylmethyl)amino]methyl]-3-nitro-4-(phenylmethoxy)benzenemethanol
• 2-[Benzyl(alpha-methyl-4-methoxyphenethyl)amino]-1-[4-(benzyloxy)-3-nitrophenyl]ethanol
• 4-Benzyloxy-3-nitro-alpha-[N-benzyl-N-(1-methyl-2-p-methoxyphenyleth
• 43229-67-0
• DTXSID001109534
• a-[[[2-(4-Methoxyphenyl)-1-methylethyl](phenylmethyl)amino]methyl]-3-nitro-4-(phenylmethoxy)benzenemethanol
• STIBLONETZHESW-UHFFFAOYSA-N
• 4-benzyloxy-3-nitro-alpha-[N-benzyl-N-(1-methyl-2-p-methoxyphenylethyl)aminomethyl]benzyl alcohol
• I+/--[[[2-(4-Methoxyphenyl)-1-methylethyl](phenylmethyl)amino]methyl]-3-nitro-4-(phenylmethoxy)benzenemethanol
• 4-Benzyloxy-3-nitro-alpha-[N-benzyl-N-(1-methyl-2-p-methoxyphenylethyl)aminomethyl] benzyl alcohol
• SCHEMBL1134236

• InChIKey： STIBLONETZHESW-UHFFFAOYSA-N
• Inchi： 1S/C32H34N2O5/c1-24(19-25-13-16-29(38-2)17-14-25)33(21-26-9-5-3-6-10-26)22-31(35)28-15-18-32(30(20-28)34(36)37)39-23-27-11-7-4-8-12-27/h3-18,20,24,31,35H,19,21-23H2,1-2H3
• SMILES： O([H])C([H])(C1C([H])=C([H])C(=C(C=1[H])[N+](=O)[O-])OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])N(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])(C([H])([H])[H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 526.24677219g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 12
• Monoisotopic Mass: 526.24677219g/mol
• Heavy Atom Count: 39
• Complexity: 697
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.3
• Topological Polar Surface Area: 87.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers